Cas no 876480-97-6 (5-aminoisoquinolin-8-ol)

• Product Name: 5-aminoisoquinolin-8-ol
• CAS No: 876480-97-6
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD20697175
• CID: 2618872
• PubChem ID: 136085691
• Update Time: 2025-06-08

5-aminoisoquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 5-Aminoisoquinolin-8-ol
• 8-Isoquinolinol, 5-amino-
• CID 136085691
• 5-aminoisoquinolin-8-ol

• MDL： MFCD20697175
• Inchi： 1S/C9H8N2O/c10-8-1-2-9(12)7-5-11-4-3-6(7)8/h1-5,12H,10H2
• InChI Key： FGLPVWYKIPIPMG-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2C=CN=CC=21)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 59.1

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 429.2±35.0 °C(Predicted)
• pka: 8.72±0.40(Predicted)

Additional information on 5-aminoisoquinolin-8-ol

Recent Advances in the Study of 5-aminoisoquinolin-8-ol (CAS: 876480-97-6): A Promising Compound in Chemical Biology and Medicine

5-aminoisoquinolin-8-ol (CAS: 876480-97-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic amine, with its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, making it a focal point for researchers aiming to develop novel pharmacological agents.

The synthesis of 5-aminoisoquinolin-8-ol has been optimized in recent years, with several research groups reporting efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly improves yield and purity, addressing previous challenges in its production. This advancement is critical for enabling further biological evaluation and potential large-scale applications. The compound's stability under physiological conditions has also been a subject of investigation, with findings suggesting favorable pharmacokinetic properties for therapeutic use.

From a biological perspective, 5-aminoisoquinolin-8-ol has demonstrated notable activity as an inhibitor of poly(ADP-ribose) polymerase (PARP), an enzyme family involved in DNA repair and other cellular processes. PARP inhibitors have gained attention in oncology, particularly for their potential in treating cancers with homologous recombination deficiencies. Preliminary in vitro studies indicate that 5-aminoisoquinolin-8-ol exhibits selective inhibition of PARP-1 with an IC50 in the low micromolar range, suggesting its potential as a lead compound for anticancer drug development.

Beyond its PARP inhibitory activity, recent research has explored other pharmacological properties of 5-aminoisoquinolin-8-ol. A 2024 study in ACS Chemical Biology reported its interaction with certain kinase targets, opening possibilities for applications in inflammatory diseases and neurodegenerative disorders. The compound's ability to modulate oxidative stress pathways has also been investigated, with evidence suggesting neuroprotective effects in cellular models of Parkinson's disease. These diverse biological activities highlight the compound's versatility and the need for further structure-activity relationship studies.

Structural modifications of 5-aminoisoquinolin-8-ol have been explored to enhance its pharmacological profile. Recent work has focused on introducing various substituents at different positions of the isoquinoline ring to improve target selectivity and metabolic stability. Computational modeling studies have complemented these efforts, providing insights into the compound's binding modes with various biological targets. These structure-based design approaches are expected to yield more potent and selective derivatives in the coming years.

The potential therapeutic applications of 5-aminoisoquinolin-8-ol and its derivatives continue to expand. Current research directions include its evaluation in combination therapies, particularly with DNA-damaging agents in oncology, and its investigation as a potential treatment for inflammatory conditions. As the understanding of its mechanism of action deepens and its structure-activity relationship becomes clearer, 5-aminoisoquinolin-8-ol (876480-97-6) stands as a promising candidate for the development of novel therapeutic agents across multiple disease areas.